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Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 5-Hydroxyisophthalic
acid (also known as 3,5-dicarboxyphenol) in common organic solvents. Due to its structure,
featuring both hydrophilic (hydroxyl and carboxyl groups) and lipophilic (benzene ring)
moieties, understanding its solubility is crucial for applications in drug development, polymer
chemistry, and organic synthesis. This document compiles available quantitative and qualitative
solubility data, outlines a detailed experimental protocol for solubility determination, and
provides a visual representation of the experimental workflow.

Core Data Presentation: Solubility of 5-
Hydroxyisophthalic Acid

The solubility of 5-Hydroxyisophthalic acid varies across different solvents, influenced by
factors such as polarity, hydrogen bonding capability, and temperature. The following tables
summarize the currently available data.

Table 1: Quantitative Solubility Data

Solvent Temperature (°C) Solubility Units

Water 15 0.06 /100 mL[1][2]
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Table 2: Qualitative and Semi-Quantitative Solubility Data

Solvent Observation Implied Solubility

A 5% solution is clear and
Methanol >5g/100 mL
colorless.[3]

"Almost transparency" noted -~
Methanol N Good solubility
for solubility.

) ) Generally described as N
Various Organic Solvents Data not quantified
"soluble”.[4]

Note: Extensive searches did not yield specific quantitative solubility data for 5-
Hydroxyisophthalic acid in ethanol, acetone, ethyl acetate, and dimethyl sulfoxide (DMSO) in
publicly available literature. The experimental protocol provided in the subsequent section can
be utilized to determine these values.

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method

The following protocol outlines a standard and reliable method for determining the solubility of
5-Hydroxyisophthalic acid in a given organic solvent. This method is based on the well-
established shake-flask technique followed by quantitative analysis.

1. Materials and Equipment:

» 5-Hydroxyisophthalic acid (purity >99%)
o Selected organic solvents (analytical grade)
 Scintillation vials or flasks with screw caps
o Orbital shaker with temperature control

e Analytical balance

e Syringe filters (0.45 um, solvent-compatible)
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Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

N

. Procedure:

Preparation of Saturated Solutions:

o

Add an excess amount of 5-Hydroxyisophthalic acid to a series of vials. The excess
solid is crucial to ensure that equilibrium with the saturated solution is achieved.

o Pipette a precise volume of the chosen organic solvent into each vial.

o Securely cap the vials and place them in an orbital shaker set to a constant temperature
(e.g., 25 °C) and agitation speed (e.g., 150 rpm).

o Equilibrate the samples for a sufficient period (typically 24-48 hours) to ensure the
dissolution equilibrium is reached.

e Sample Collection and Preparation:

o

After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the excess
solid settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the solution through a 0.45 um syringe filter into a clean vial to remove
any undissolved microparticles.

o Dilute the filtered, saturated solution with the respective solvent in a volumetric flask to a
concentration that falls within the linear range of the analytical method.

3. Quantitative Analysis (Example using UV-Vis Spectroscopy):

o Preparation of Standard Solutions:
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o Prepare a stock solution of 5-Hydroxyisophthalic acid of a known concentration in the
solvent of interest.

o Perform a serial dilution of the stock solution to create a series of standard solutions with
decreasing concentrations.

o Measurement and Calculation:

o Determine the wavelength of maximum absorbance (Amax) for 5-Hydroxyisophthalic
acid in the specific solvent.

o Measure the absorbance of each standard solution at the Amax to construct a calibration
curve (Absorbance vs. Concentration).

o Measure the absorbance of the diluted, saturated sample.

o Using the equation of the line from the calibration curve, calculate the concentration of the

diluted sample.

o Account for the dilution factor to determine the original concentration of the saturated
solution, which represents the solubility of 5-Hydroxyisophthalic acid in that solvent at

the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 5-Hydroxyisophthalic acid.
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Preparation of Saturated Solution
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Hydroxyisophthalic acid | 618-83-7 [chemicalbook.com]
e 2. 5-Hydroxyisophthalic acid Five Chongqing Chemdad Co. , Ltd [chemdad.com]
3. cdhfinechemical.com [cdhfinechemical.com]

e 4. 5-Hydroxyisophthalic acid Manufacturer,5-Hydroxyisophthalic acid Exporter
[fusseninternational.com]

 To cite this document: BenchChem. [Solubility Profile of 5-Hydroxyisophthalic Acid in
Common Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b057310#solubility-of-5-hydroxyisophthalic-acid-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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